Chloride ion

• CAS: 155522-09-1
• Synonyms: 1,2-bis[4-fluoro-6-{4-sulfo-5-(2-(4-sulfonaphtalene-3-ylazo)-1-hydroxy-3,6-disulfo-8-aminonaphthalene-7-ylazo)phenylamino}-1,3,5-triazin-2ylamino]ethanex-sodium, y-potassium salts x = 7,755 y = 0,245
• Molecular Formula: Cl-
• Molecular Weight: 35.45 g/mol
• SMILES: [Cl-]
• InChI: InChI=1S/ClH/h1H/p-1
• InChIKey: VEXZGXHMUGYJMC-UHFFFAOYSA-M
• Solubility: 6.3 mg/mL at 25 °C

Analytical laboratories pursuing ISO/IEC 17025 accreditation face quantifiable systematic error when using in-house chloride standards lacking certified metrological traceability. This chloride ion CRM (CAS 155522-09-1), traceable to NIST SRM 999b with ±0.4% expanded uncertainty (k=2), eliminates that risk as a primary calibrant for ion chromatography (IC) and ion-selective electrode (ISE) potentiometric determinations. • Traceability chain: SI unit kg → NIST SRM 999b → certified value with uncertainty budget • ISO 17034 & ISO/IEC 17025 dual-certified production; ready-to-use aqueous matrix • Ambient shipping; store at 15-25 °C, protect from light; 12-24 month shelf life

Chloride Ion CRM Procurement Overview

The chloride ion (Cl⁻, CAS 155522-09-1) is a monoatomic halide anion that functions as the conjugate base of hydrogen chloride and forms the negatively charged component of numerous essential salts . In a research and industrial procurement context, this CAS number most directly corresponds to standardized, certified, and traceable chloride ion solutions (CRMs) and ion-selective electrode (ISE) calibration standards, rather than the bulk commodity chemical itself . These materials are foundational in analytical chemistry for instrument calibration, method validation, and quality control across environmental, food, and clinical testing sectors .

Workflow IC / ISE instrument calibration

Compliance ISO 17025 method validation support

Trace Analysis IDMS ultra-trace chloride studies

Isotope Studies δ³⁷Cl environmental forensics

• [1] DrugBank. (2025). Chloride Ion. DB14547. View Source

Generic Salts vs. Traceable Chloride Standards

Generic chloride salts (e.g., reagent-grade NaCl) lack the rigorously established metrological traceability and certified concentration with quantified uncertainty that define certified reference materials (CRMs) labeled under CAS 155522-09-1 . Substituting an in-house prepared solution or an uncharacterized commercial product for a CRM introduces unquantifiable systematic error into analytical workflows, which is unacceptable in applications governed by ISO/IEC 17025, GLP, or regulatory compliance . In isotope dilution mass spectrometry (IDMS) or specific tracer studies, isotopically enriched chloride (e.g., ³⁷Cl-enriched spike) provides a distinct analytical signal that natural-abundance chloride cannot match, making substitution impossible for those applications . Furthermore, chloride ISE calibration standards are manufactured with NIST-traceability and defined acceptance ranges (e.g., 1000 ± 10 ppm) that uncalibrated or unverified solutions do not meet, directly impacting the accuracy and reproducibility of potentiometric measurements .

Metrological traceability gap

Generic salts lack certified uncertainty budgets required for ISO/IEC 17025 compliance, compromising data defensibility.

ISE calibration failure

Unverified solutions do not provide the CoA and defined tolerance band (e.g., ±1%) needed for reproducible potentiometric measurements.

IDMS incompatibility

Natural-abundance chloride cannot substitute for a ³⁷Cl-enriched spike; isotope dilution mass spectrometry requires a distinct isotopic signal.

• [1] Heumann, K. G., & Weiss, H. (1980). Chlorid-spurenanalyse in silikatgesteinen durch massenspektrometrische isotopenverdünnungsanalyse. Talanta, 27(7), 567-572. View Source

Chloride Ion CRM & Tracer Performance Evidence

NIST-Traceable CRM vs. Uncertified Laboratory Solutions

The chloride ion CRM (Certipur®) delivers a certified value traceable to primary standard NIST SRM 999b with a specified expanded measurement uncertainty of ±0.4% (k=2, 95% confidence interval) . This provides a verifiable and defensible level of accuracy for instrument calibration and method validation. In contrast, chloride solutions prepared in-house from general reagent-grade salts lack this documented traceability chain and a fully characterized uncertainty budget that accounts for all sources of error, including purity of starting material, weighing, and volumetric processes .

CRM Traceability

Class-level

Certified uncertainty ±0.4% (k=2) vs undefined in-house error

Supports ISO 17025 compliance review

NIST SRM 999b traceable; manufactured under ISO 17034

Evidence Dimension	Metrological Traceability & Quantified Uncertainty
Target Compound Data	Certified value traceable to NIST SRM 999b; Expanded measurement uncertainty: ±0.4% (k=2, 95% CI)
Comparator Or Baseline	In-house prepared solution from reagent-grade NaCl; uncertainty not rigorously quantified or fully budgeted
Quantified Difference	0.4% vs. unknown/undefined uncertainty
Conditions	Certified Reference Material (CRM) manufactured under ISO 17034 and characterized under ISO/IEC 17025 accreditation.

Why This Matters

For procurement, selecting a CRM with quantified uncertainty is mandatory for meeting ISO/IEC 17025 accreditation requirements and ensuring data defensibility in regulated industries.

• [1] ISO/IEC 17025:2017. General requirements for the competence of testing and calibration laboratories. View Source

ISE Calibration: Traceable vs. Unverified Standards

Commercially procured chloride ion (Cl⁻) ISE calibration standards, such as the Orion 1000 ppm standard, are supplied with a Certificate of Analysis (CoA) and a guaranteed acceptance range of 1000 ppm ± 10 ppm for chloride, ensuring traceability to NIST and manufacturing under ISO 9001 quality standards . This contrasts with generic ionic salt solutions, which may be prepared at a nominal concentration but without a CoA-confirmed value or a defined tolerance band, introducing significant potential for calibration error in ISE measurements .

ISE Standard Accuracy

Reported

1000 ppm ± 10 ppm vs unverified lab preparation

Ensures reproducible ISE measurement context

NIST-traceable, ISO 9001 manufacture; CoA included

Evidence Dimension	Accuracy & Traceability of Calibration Standard
Target Compound Data	1000 ppm Cl⁻ ± 10 ppm; NIST-traceable; Manufactured under ISO 9001
Comparator Or Baseline	Unverified chloride solution (e.g., lab-prepared KCl or NaCl)
Quantified Difference	Defined ±1% tolerance band vs. undefined/unknown accuracy
Conditions	Ion-Selective Electrode (ISE) calibration, e.g., for Orion 9617BNWP, 9417BN, 9417SC electrodes.

Why This Matters

Procurement of a traceable standard with a narrow, defined tolerance is essential for achieving reproducible and accurate ISE measurements, particularly in clinical and environmental monitoring applications.

• [1] U.S. Environmental Protection Agency. (1996). Method 9214: Potentiometric Determination of Chloride in Aqueous Samples with Ion-Selective Electrode. View Source

IDMS Enriched Spike vs. Natural Abundance Chloride

The use of a ³⁷Cl-enriched spike in Isotope Dilution Mass Spectrometry (IDMS) for chloride trace analysis in silicate rocks achieves a relative standard deviation (RSD) of 1–4% for chloride concentrations in the range of 100–200 ppm . This precision represents a significant improvement over alternative chloride trace analysis methods described in the literature at the time of the study, which are more susceptible to variable matrix effects and recovery losses . This technique is further validated for high-purity metals, achieving detection limits as low as 0.006 μg/g in molybdenum and tungsten .

IDMS Precision

Reported

1–4% RSD for 100–200 ppm Cl⁻; LOD 0.006 μg/g

Enables ultra-trace chloride quantification

³⁷Cl-enriched spike, TIMS negative ion detection

Evidence Dimension	Analytical Precision (RSD) for Trace Chloride
Target Compound Data	1–4% RSD (for 100–200 ppm Cl⁻) ; Detection limit: 0.006–0.1 μg/g
Comparator Or Baseline	Conventional chloride trace analysis methods (e.g., spectrophotometry, standard titrimetry) for silicate rocks
Quantified Difference	Method reported as a substantial improvement in precision over alternatives of the time
Conditions	Thermal Ionization Mass Spectrometry (TIMS) with negative ion detection; ³⁷Cl-enriched spike.

Why This Matters

For researchers requiring ultra-trace chloride quantification in complex matrices (e.g., geological, high-purity metals), a ³⁷Cl-enriched spike provides a necessary internal standard for IDMS, delivering superior precision and accuracy not achievable with natural abundance chloride or external calibration methods.

• [1] Heumann, K. G., & Weiss, H. (1980). Chlorid-spurenanalyse in silikatgesteinen durch massenspektrometrische isotopenverdünnungsanalyse. Talanta, 27(7), 567-572. View Source
• [2] IAEA. (2026). Trace analysis of chlorine in high-purity molybdenum and tungsten with isotope dilution mass spectrometry. INIS Repository, Report No. 24071402. View Source

Chlorine Isotope Ratio Precision: Modern vs. Historical

Current analytical techniques for measuring the stable chlorine isotope ratio (³⁷Cl/³⁵Cl) can achieve a precision of up to ±0.2‰ (0.02%) . This represents an order-of-magnitude improvement over earlier methods, where the entire known natural variation in chlorine isotopes was previously within an experimental error of ±1.0‰ . Methods like Ion Chromatography coupled with Multi-Collector Inductively Coupled Plasma Mass Spectrometry (IC/MC-ICPMS) now achieve a precision better than ±0.4‰ for perchlorate analysis, enabling new applications in tracing environmental degradation pathways and identifying pollution sources that were previously indistinguishable .

δ³⁷Cl Precision Gain

Class-level

±0.2‰ (modern) vs ±1.0‰ (historical)

Supports contaminant source identification studies

IC/MC-ICPMS; order-of-magnitude improvement reported

Evidence Dimension	Precision of ³⁷Cl/³⁵Cl Isotope Ratio Measurement
Target Compound Data	±0.2‰ (0.02%) achievable with modern TIMS/IRMS ; ±0.4‰ for IC/MC-ICPMS of perchlorate
Comparator Or Baseline	Historical analytical methods (c. 1970s-1980s)
Quantified Difference	Improvement from ±1.0‰ to ±0.2‰, a 5-fold increase in precision
Conditions	Gas Isotope Ratio Mass Spectrometry (IRMS) or Thermal Ionization Mass Spectrometry (TIMS).

Why This Matters

This enhanced precision is a key driver for procuring chloride isotope standards and analysis. It allows scientists to resolve subtle but significant variations in δ³⁷Cl signatures (total natural variation ~15‰), which is critical for applications in contaminant source identification, understanding biogeochemical cycles, and hydrology .

• [1] Zakon, Y., Ronen, Z., Halicz, L., & Gelman, F. (2017). 37Cl/35Cl isotope ratio analysis in perchlorate by ion chromatography/multi collector -ICPMS: Analytical performance and implication for biodegradation studies. Chemosphere, 184, 192-196. View Source
• [2] Sun, M., & Liu, C. (2006). Recent Advances in Analytical Methods and Geological Applications of Chlorine Isotopes. Journal of Nanjing University (Natural Sciences), 42(3). View Source
• [3] Kaufmann, R., Long, A., Bentley, H., & Davis, S. (1984). Natural chlorine isotope variations. Nature, 309, 338–340. View Source

Chloride Ion Standards & Tracers: Application Scenarios

ISO 17025 Lab Calibration & Method Validation

For environmental, pharmaceutical, and food testing laboratories operating under ISO/IEC 17025 accreditation, the use of a chloride ion CRM traceable to NIST SRM 999b with a certified uncertainty of ±0.4% (k=2) is essential. This standard serves as a primary calibrant for Ion Chromatography (IC) systems or for the calibration of chloride Ion-Selective Electrodes (ISEs) . The documented metrological traceability and uncertainty budget provide the necessary evidence for compliance audits, instrument performance verification, and ensuring the validity of reported client data.

Geochemical Isotope Tracing of Contaminant Sources

In geochemistry and hydrogeology, stable chlorine isotope (³⁷Cl/³⁵Cl) analysis, capable of ±0.2‰ precision , enables the tracking of water sources, assessment of groundwater mixing, and identification of the origin of chlorinated contaminants . For example, the distinct δ³⁷Cl signatures of different sources (e.g., road salt, septic waste, industrial effluent) can be used in forensic investigations. The method's high precision, validated using international standards USGS-37 and USGS-38 , is critical for detecting the subtle isotopic fractionation (ε³⁷Cl = -13.3 ± 1‰) that occurs during microbial degradation of perchlorate, thereby providing direct evidence for natural attenuation processes .

Ultra-Trace Chloride Quantification in High-Purity Materials

For the semiconductor and advanced materials industries, the presence of trace chloride contaminants can impact material properties and performance. The use of a ³⁷Cl-enriched spike in an Isotope Dilution Mass Spectrometry (IDMS) workflow provides a method for the accurate and precise determination of chloride at sub-ppm levels in challenging matrices like high-purity molybdenum and tungsten, with detection limits reported as low as 0.006 μg/g . This approach is superior to external calibration methods because it compensates for analyte loss during sample preparation and matrix effects, ensuring reliable quality control for high-value materials.

Clinical Electrolyte Panel Calibration & Quality Control

Clinical laboratories rely on chloride ion standards to calibrate and verify the performance of blood gas and electrolyte analyzers, many of which employ ISE technology . The use of NIST-traceable standards with a defined tolerance (e.g., 1000 ppm ± 10 ppm) ensures that patient chloride measurements are accurate and consistent across different analyzers and laboratory shifts. This is a fundamental requirement for quality control schemes and proficiency testing in medical diagnostics.

Application

Selection Property

Validation Focus

ISO 17025 Lab Calibration

Certified uncertainty budget

Compliance audit readiness, IC/ISE performance verification

Geochemical Isotope Tracing

High-precision δ³⁷Cl capability

Source apportionment, degradation pathway confirmation

Ultra-Trace Material Analysis

³⁷Cl-enriched IDMS spike

Sub-ppm quantification, matrix effect correction

Clinical Chemistry QC

Defined ISE tolerance band

Cross-analyzer consistency, proficiency testing readiness

• [1] Zakon, Y., Ronen, Z., Halicz, L., & Gelman, F. (2017). 37Cl/35Cl isotope ratio analysis in perchlorate by ion chromatography/multi collector -ICPMS: Analytical performance and implication for biodegradation studies. Chemosphere, 184, 192-196. View Source
• [2] Sun, M., & Liu, C. (2006). Recent Advances in Analytical Methods and Geological Applications of Chlorine Isotopes. Journal of Nanjing University (Natural Sciences), 42(3). View Source
• [3] IAEA. (2026). Trace analysis of chlorine in high-purity molybdenum and tungsten with isotope dilution mass spectrometry. INIS Repository, Report No. 24071402. View Source